Cas no 937691-36-6 (6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid)

• Product Name: 6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid
• CAS No: 937691-36-6
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD08754002
• CID: 3158677
• PubChem ID: 18802093
• Update Time: 2025-06-15

6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid
• AKOS000274393
• ALBB-035225
• isoxazolo[5,4-b]pyridine-4-carboxylic acid, 6-ethyl-3-methyl-
• 6-ethyl-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• STK353523
• 937691-36-6
• MFCD08754002
• MMB69136
• 6-ethyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid
• 852-062-0
• CS-0264289
• 6-ethyl-3-methyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• 6-Ethyl-3-methyl-(1,2)oxazolo(5,4-b)pyridine-4-carboxylic acid
• 6-ethyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxylicacid
• EN300-92526
• SCHEMBL17267944
• Z415731278

• MDL： MFCD08754002
• Inchi： 1S/C10H10N2O3/c1-3-6-4-7(10(13)14)8-5(2)12-15-9(8)11-6/h4H,3H2,1-2H3,(H,13,14)
• InChI Key： SYMJIFPZZGOKLH-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C(=O)O)C=C(CC)N=2

Computed Properties

• Exact Mass: 206.06914219Da
• Monoisotopic Mass: 206.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid

6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid (CAS No. 937691-36-6): A Comprehensive Overview

6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid (CAS No. 937691-36-6) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoxazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid is characterized by a fused isoxazole and pyridine ring system, with an ethyl and methyl substituent on the isoxazole ring and a carboxylic acid group on the pyridine ring. This unique arrangement of functional groups imparts the compound with a combination of aromaticity and polar functionalities, making it an attractive target for various chemical transformations and biological studies.

The synthesis of 6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid has been explored through several synthetic routes. One common approach involves the reaction of 2-amino-5-methylpyridine with ethyl acetoacetate in the presence of an acid catalyst, followed by cyclization to form the isoxazole ring. Another method involves the condensation of 2-cyanoacetamide with 2-amino-5-methylpyridine, followed by cyclization and subsequent carboxylation to introduce the carboxylic acid group. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of biological properties, 6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid has shown promising activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. Additionally, this compound has exhibited selective inhibition of certain kinases, suggesting its potential as a lead molecule for developing novel anti-inflammatory and anti-cancer drugs.

The pharmacological profile of 6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid has also been investigated in preclinical models. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. Furthermore, in vivo studies have demonstrated its ability to alleviate inflammation and pain in animal models of arthritis. These findings highlight the therapeutic potential of this compound in managing inflammatory conditions.

Beyond its anti-inflammatory properties, 6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid has also shown promise in other areas of medicinal chemistry. For example, it has been evaluated for its antiviral activity against several viral strains, including influenza and herpes simplex viruses. Preliminary results indicate that it can inhibit viral replication by interfering with specific viral enzymes or host cell pathways involved in viral infection. This broad-spectrum antiviral activity makes it a valuable candidate for further investigation as a potential antiviral agent.

The structural versatility of 6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid also allows for easy modification through chemical synthesis. Researchers have explored various derivatives by introducing different substituents on the isoxazole and pyridine rings to enhance or modulate its biological activities. For instance, substituting the ethyl group with other alkyl chains or functional groups can alter the lipophilicity and metabolic stability of the compound, potentially improving its pharmacokinetic properties.

In conclusion, 6-Ethyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid (CAS No. 937691-36-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.